6-methyl-N-(4-methylphenyl)-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide

• Molecular Formula: C21H18N2O3S
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 6-methyl-N-(4-methylphenyl)-5,5-dioxobenzo[c][1,2]benzothiazine-9-carboxamide
• InChI: InChI=1S/C21H18N2O3S/c1-14-7-10-16(11-8-14)22-21(24)15-9-12-19-18(13-15)17-5-3-4-6-20(17)27(25,26)23(19)2/h3-13H,1-2H3,(H,22,24)
• InChI Key: YAVXNHXDRXCKQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)N(S(=O)(=O)C4=CC=CC=C43)C

Description

6-methyl-N-(4-methylphenyl)-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide is a heterocyclic compound that belongs to the class of thiazine derivatives. . This compound, in particular, has garnered interest due to its unique structural features and potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-methyl-N-(4-methylphenyl)-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide typically involves the following steps :

Reduction of Nitro Group: The starting material, N-(2,6-dimethylphenyl)-2-nitrobenzenesulfonamide, undergoes reduction to form 2-aminobenzenesulfonamide.

Cyclization: The 2-aminobenzenesulfonamide is then reacted with trimethyl orthoacetate to yield the 3-methyl-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide derivative.

Bromination: The 3-methyl group is brominated to form the corresponding bromide derivative.

Nucleophilic Substitution: The bromide derivative undergoes nucleophilic substitution with 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine to produce the iodide derivative.

Suzuki Coupling: Finally, the iodide derivative is reacted with a series of arylboronic acids via Suzuki coupling to furnish the desired thiazine derivative.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of green chemistry principles to minimize waste and improve yield .

Chemical Reactions Analysis

Types of Reactions

6-methyl-N-(4-methylphenyl)-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the sulfone group to sulfide.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens, alkyl halides, and arylboronic acids are commonly employed.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Sulfides.

Substitution: Various substituted thiazine derivatives depending on the substituents introduced.

Scientific Research Applications

6-methyl-N-(4-methylphenyl)-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide has several scientific research applications, including :

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, including anticancer, antiviral, and anti-inflammatory activities.

Industry: Utilized in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 6-methyl-N-(4-methylphenyl)-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide involves its interaction with specific molecular targets and pathways :

Molecular Targets: The compound targets enzymes and receptors involved in various biological processes.

Pathways: It modulates signaling pathways related to cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

2H-Benzo[e][1,2,4]thiadiazine 1,1-dioxide Derivatives: These compounds share a similar core structure and have been studied for their PI3Kδ inhibitory activity.

Indole Derivatives: Indole-based compounds also exhibit diverse biological activities and are structurally related due to the presence of heterocyclic rings.

Uniqueness

6-methyl-N-(4-methylphenyl)-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide is unique due to its specific substitution pattern and the presence of both sulfone and carboxamide functional groups. This combination imparts distinct chemical and biological properties, making it a valuable compound for further research and development.